5-Chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (5-Cl-3-PPSPBA) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 310.63 g/mol and a melting point of 183-186°C. 5-Cl-3-PPSPBA has been used in a variety of laboratory experiments, including but not limited to, drug development, biochemical and physiological studies, and chemical synthesis.
Scientific Research Applications
5-Cl-3-PPSPBA has a wide range of applications in scientific research. It has been used as an intermediate in the synthesis of several drugs, including the anticonvulsant drug pregabalin and the antipsychotic drug quetiapine. It has also been used in biochemical and physiological studies, such as the study of the effects of 5-Cl-3-PPSPBA on the activity of the enzyme acetylcholinesterase. Additionally, 5-Cl-3-PPSPBA has been used in the synthesis of other compounds, such as 2-chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid and 4-chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid.
Mechanism of Action
The mechanism of action of 5-Cl-3-PPSPBA is not fully understood. It is known to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to an increase in the concentration of acetylcholine, which can have a variety of effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-3-PPSPBA depend on the concentration of the compound and the duration of exposure. At low concentrations, 5-Cl-3-PPSPBA can cause an increase in the concentration of acetylcholine, which can lead to increased alertness and improved cognitive function. At higher concentrations, 5-Cl-3-PPSPBA can cause muscle weakness, tremors, and seizures. It can also cause changes in behavior, such as agitation, restlessness, and aggression.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Cl-3-PPSPBA in laboratory experiments is that it is relatively easy to synthesize and is readily available from chemical suppliers. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of using 5-Cl-3-PPSPBA in laboratory experiments is that it can be toxic at higher concentrations, so it should be handled with caution.
Future Directions
There are several potential future directions for 5-Cl-3-PPSPBA research. One potential direction is to further investigate the effects of 5-Cl-3-PPSPBA on the activity of acetylcholinesterase and other enzymes. Additionally, further research could be done on the potential therapeutic applications of 5-Cl-3-PPSPBA, such as its potential use as an anticonvulsant or antipsychotic drug. Finally, further research could be done on the biochemical and physiological effects of 5-Cl-3-PPSPBA, such as its effects on behavior and cognition.
Synthesis Methods
5-Cl-3-PPSPBA can be synthesized through a two-step reaction. First, 4-bromo-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (4-Br-3-PPSPBA) is synthesized through a nucleophilic aromatic substitution reaction between 4-bromobenzoic acid and 4-(piperidin-1-ylsulfonyl)aniline. This reaction is catalyzed by a base, such as sodium hydroxide or potassium carbonate, and is typically done in a solvent such as acetonitrile or dimethylformamide. In the second step, the 4-Br-3-PPSPBA is treated with a solution of sodium hypochlorite in acetonitrile to yield 5-Cl-3-PPSPBA.
properties
IUPAC Name |
3-chloro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO4S/c19-16-11-14(10-15(12-16)18(21)22)13-4-6-17(7-5-13)25(23,24)20-8-2-1-3-9-20/h4-7,10-12H,1-3,8-9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCUHFGSVZNZAFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90692392 |
Source
|
Record name | 5-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261990-75-3 |
Source
|
Record name | 5-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.